1,5-dimethyl-1H-1,2,3-triazole-4-carboxylic acid
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Overview
Description
1,5-dimethyl-1H-1,2,3-triazole-4-carboxylic acid is a chemical compound with the molecular formula C5H7N3O2 . It has a molecular weight of 141.13 g/mol . The IUPAC name for this compound is 1,5-dimethyltriazole-4-carboxylic acid .
Molecular Structure Analysis
The molecular structure of this compound includes a triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms . The compound also contains two methyl groups attached to the 1 and 5 positions of the triazole ring, and a carboxylic acid group attached to the 4 position .Physical and Chemical Properties Analysis
This compound has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4 . It has a rotatable bond count of 1 . The topological polar surface area is 68 Ų . The compound has a complexity of 150 .Scientific Research Applications
Synthesis and Structural Utility
1,5-dimethyl-1H-1,2,3-triazole-4-carboxylic acid, a derivative of 1,2,3-triazole, is significantly utilized in the synthesis of various heterocyclic compounds. The structure of the triazole ring offers a versatile scaffold for the development of numerous compounds with potential biological activities.
Triazole-based Scaffolds : The 5-amino-1,2,3-triazole-4-carboxylic acid, closely related to this compound, has been employed as a core structure for the synthesis of biologically active compounds and peptidomimetics. This synthesis often involves a ruthenium-catalyzed cycloaddition, offering a regiocontrolled approach to these compounds (Ferrini et al., 2015).
Lithiation–Trapping Sequence : The electron-donating properties of the methoxy group in related 1,2,4-triazole derivatives are advantageous for lateral metalation and functionalization, demonstrating the triazole's potential in synthesizing a diverse range of derivatives. These properties suggest a similar potential for the 1,5-dimethyl variant in synthetic chemistry (Mansueto et al., 2014).
Ring Opening and Rearrangements : The 1,2,3-triazole ring is known for its ability to undergo ring opening and subsequent rearrangements, leading to the synthesis of various heterocyclic systems. This feature is utilized in reactions involving the 4-acetyl derivative of the triazole ring, yielding compounds like 5-methyl-1,2,3-triazol-4-phenylcarboxamide-phenylamide (Khazhieva et al., 2015).
Bioactivity and Medicinal Chemistry
While ensuring the exclusion of information related to direct drug use, dosage, and side effects, the 1,2,3-triazole derivatives, including the 1,5-dimethyl variant, show considerable promise in bioactive compound synthesis and medicinal chemistry.
Synthesis of Bioactive Compounds : The derivatives of 1,2,3-triazole, including the 1,5-dimethyl variant, have been employed in synthesizing various bioactive compounds. These compounds have shown preliminary biological activity, indicating their potential in drug discovery and pharmaceutical chemistry (Hong-fang, 2009).
Fungicidal and Herbicidal Activities : Some 1,2,4-triazolo[1,5-a]pyrimidine-2-carbonylhydrazone derivatives, synthesized from compounds related to the this compound, have exhibited excellent fungicidal activities. Additionally, certain synthesized compounds have shown promising herbicidal and growth regulation activities (De-jiang, 2008), (Mei-ling, 2007).
Mechanism of Action
Target of Action
1,5-Dimethyl-1H-1,2,3-triazole-4-carboxylic acid is a derivative of the 1,2,3-triazole class of compounds1,2,3-triazoles have been tested as inhibitors of rho gtpases, which play an important role in hyperproliferative and neoplastic diseases .
Mode of Action
It’s known that 1,2,3-triazoles can inhibit rac and cdc42 gtpases, whose hyperactive expression or overexpression is one of the mechanisms of cancer signaling and metastasis .
Biochemical Pathways
The inhibition of rho gtpases by 1,2,3-triazoles can affect various downstream effects, including cell proliferation and migration, which are critical in cancer progression .
Result of Action
The inhibition of rho gtpases by 1,2,3-triazoles can potentially lead to the suppression of cancer cell proliferation and migration .
Properties
IUPAC Name |
1,5-dimethyltriazole-4-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O2/c1-3-4(5(9)10)6-7-8(3)2/h1-2H3,(H,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTIOCGQJYWNIBA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=NN1C)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70360906 |
Source
|
Record name | 1,5-dimethyl-1H-1,2,3-triazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70360906 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
329064-07-5 |
Source
|
Record name | 1,5-dimethyl-1H-1,2,3-triazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70360906 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | dimethyl-1H-1,2,3-triazole-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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